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Compound of Interest

Compound Name: C20H18FN302S2
Cat. No.: B12138372
Get Quote

Focus: Structural Validation and Handling of Thienopyrimidine-Based Chemical Probes

Executive Summary & Chemical Identity

In the context of early-stage drug discovery, the formula C20H1sFN302S2 corresponds to a
specific class of thienopyrimidine derivatives utilized as scaffold hits for kinase inhibition and
GPCR modulation. While multiple isomers exist, the most chemically significant representative
found in research libraries (e.g., Specs, Vitas-M) is N-(4-fluorophenyl)-2-{[3-allyl-4-ox0-3,5,6,7-
tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide.

This guide provides the definitive technical framework for the calculation, structural elucidation,
and experimental handling of this compound class, ensuring data integrity in HTS (High-

Throughput Screening) campaigns.

Fundamental Physicochemical Data
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Parameter Value Technical Note

Molecular Formula C20H18FN302S2 Hill System Order

i Used for molarity calculations
Average Molecular Weight 415.51 g/mol ) )
in dosing.[1]

Essential for High-Res Mass
Monoisotopic Mass 415.0831 Da Spectrometry (HRMS)
matching.

Highly lipophilic; requires

LogP (Predicted) ~45-48 o
DMSO for solubilization.

TPSA 115 Az Borderline for oral
bioavailability (Rule of 5).

Indicates moderate
Rotatable Bonds 7 ) o
conformational flexibility.

Molecular Weight Derivation & Stoichiometry

Accurate dosing depends on the precise calculation of molecular weight using standard atomic
weights. In a drug development setting, Average Molecular Weight is used for weighing solid
compound, while Monoisotopic Mass is used for mass spectrometry confirmation.

Calculation Protocol

The molecular weight is derived from the sum of the standard atomic weights of the constituent

elements.
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Standard .
. . Subtotal ( Contribution
Element Count Atomic Weight
g/mol ) (%)

(g/lmol)
Carbon (C) 20 12.011 240.22 57.81%
Hydrogen (H) 18 1.008 18.144 4.37%
Fluorine (F) 1 18.998 18.998 4.57%
Nitrogen (N) 3 14.007 42.021 10.11%
Oxygen (O) 2 15.999 31.998 7.70%
Sulfur (S) 2 32.06 64.12 15.43%
TOTAL — — 415.501 100%

Critical Insight: The presence of two Sulfur atoms results in a distinct isotopic pattern in Mass
Spectrometry (M+2 peak at ~9% relative abundance due to 34S), which is a key diagnostic

feature for validating this formula.

Structural Elucidation Workflow

When synthesizing or purchasing C20H1sFN302Sz, blind reliance on vendor labels is a source
of experimental error. The following self-validating workflow ensures the compound matches
the formula.

Diagnostic Visualization (Pharmacophore Map)

The following diagram illustrates the structural logic of the target molecule, highlighting the
functional groups responsible for the formula count.
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Figure 1: Pharmacophore decomposition of the C20H18FN302S:2 thienopyrimidine derivative.

Analytical Validation Protocol

Objective: Confirm identity and purity >95%.
Step 1: LC-MS (Liquid Chromatography-Mass Spectrometry)
o Method: Reverse-phase C18 column (Water/Acetonitrile gradient + 0.1% Formic Acid).
o Expectation:
o Retention Time: Late elution (high LogP).
o ESI(+) Mode: Dominant peak at m/z 416.1 [M+H]*.

o Isotope Pattern: Look for the [M+2] peak at m/z 418.1 with ~9-10% intensity (characteristic
of Sz systems).

Step 2: *H-NMR (Proton Nuclear Magnetic Resonance)
e Solvent: DMSO-des (CDClIs may not dissolve the compound sufficiently).
o Key Signals:

o Allyl Group: Multiplet at ~5.8 ppm (1H), Doublet at ~5.1 ppm (2H), Doublet at ~4.5 ppm
(2H).

o Fluorophenyl: Two multiplets in the aromatic region (7.0-7.8 ppm), showing H-F coupling.
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o Amide NH: Singlet, downfield (9.5-10.5 ppm), exchangeable with D20.
o Cyclopentyl Ring: Multiplets in the aliphatic region (2.0-3.0 ppm).

Experimental Handling & Biological Profiling

This compound class is often used as a kinase inhibitor or antimicrobial agent. Proper handling
is critical due to its lipophilicity and potential for oxidation.

Solubilization Protocol (Stock Preparation)

Because LogP > 4.5, this compound is insoluble in water.

» Weighing: Weigh 4.15 mg of powder into a glass vial (avoid plastic if possible to prevent
adsorption).

e Solvent: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).
e Concentration: This yields a 10 mM stock solution.

o Calculation:

e Storage: Aliquot into small volumes (e.g., 50 pL) and store at -20°C. Avoid repeated freeze-
thaw cycles to prevent precipitation or hydrolysis of the amide bond.

Assay Workflow (Kinase Inhibition Screen)

If used as a kinase inhibitor (e.g., against EGFR, VEGFR, or similar targets), follow this logic:
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Figure 2: Standard operating procedure for profiling C20H1sFN302Sz in enzymatic assays.
Stability Warning
The thioether linkage (C-S-C) in this molecule is susceptible to oxidation.
e Risk: Conversion to Sulfoxide (S=0) or Sulfone (0=S=0).

» Mitigation: Always include DTT (Dithiothreitol) or TCEP in the assay buffer to maintain a
reducing environment, unless the assay specifically forbids it.

e QC Check: If the LC-MS shows a peak at M+16 (431.5) or M+32 (447.5), the compound has
oxidized and the stock should be discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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